Cas no 951888-14-5 (2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene)

• Product Name: 2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene
• CAS No: 951888-14-5
• MF: C₉H₇Cl₂F
• MW: 205.056284189224
• MDL: MFCD07775011
• CID: 3157900
• PubChem ID: 24721750
• Update Time: 2025-10-30

2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene
• 5-(2-Chloroallyl)-2-fluorochlorobenzene
• 951888-14-5
• AKOS016016733
• DTXSID301222157
• MFCD07775011
• 2-Chloro-4-(2-chloro-2-propen-1-yl)-1-fluorobenzene
• 2-chloro-4-(2-chloroprop-2-enyl)-1-fluorobenzene

• MDL： MFCD07775011
• Inchi： 1S/C9H7Cl2F/c1-6(10)4-7-2-3-9(12)8(11)5-7/h2-3,5H,1,4H2
• InChI Key： LQACEUSXZKRYDK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(=C)Cl)F

Computed Properties

• Exact Mass: 203.9908838Da
• Monoisotopic Mass: 203.9908838Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 248.2±35.0 °C at 760 mmHg
• Flash Point: 79.1±10.6 °C

2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene

Comprehensive Overview of 2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene (CAS No. 951888-14-5)

2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene, identified by its CAS number 951888-14-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound features a unique molecular structure combining a chloro-fluorophenyl moiety with a propene backbone, making it a valuable building block for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and applications in fine chemical synthesis.

The growing interest in 2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene aligns with the broader trend of optimizing halogenated compounds for sustainable chemistry. With the rise of green chemistry initiatives, scientists are investigating how this compound can be used in catalytic processes to reduce waste and improve efficiency. Its chloro and fluoro substituents contribute to its stability and reactivity, which are critical for designing high-performance materials and bioactive molecules.

One of the most searched questions related to CAS 951888-14-5 is its role in pharmaceutical intermediates. Recent studies highlight its utility in constructing heterocyclic frameworks, which are foundational in drug discovery. For instance, its vinyl chloride group enables cross-coupling reactions, a hot topic in medicinal chemistry. Additionally, its fluorophenyl component is often leveraged to enhance the lipophilicity and metabolic stability of potential drug candidates.

Another area of interest is the compound’s application in agrochemical formulations. The 3-chloro-4-fluorophenyl segment is known to impart pesticidal activity, making it a candidate for developing next-generation crop protection agents. As the agricultural sector seeks eco-friendly alternatives, researchers are evaluating how 951888-14-5 can contribute to low-toxicity solutions with minimal environmental impact.

From a technical perspective, the synthesis and handling of 2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene require expertise in organic synthesis techniques. Its reaction optimization often involves palladium-catalyzed methods or microwave-assisted protocols, both of which are trending topics in chemical research. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity and structure, addressing another common query among chemists.

In summary, 2-Chloro-3-(3-chloro-4-fluorophenyl)-1-propene (CAS 951888-14-5) stands at the intersection of innovation and practicality. Its relevance to drug development, sustainable agriculture, and advanced material science ensures its continued prominence in scientific discourse. As industries prioritize efficiency and sustainability, this compound exemplifies how halogenated intermediates can drive progress in multiple domains.